5-Amino-2-chloro-4-methoxymethyl-6-methyl-nicotinonitrile dihydrochloride

Specification

• CAS No.: 1185303-33-6
• Molecular Formula: C9H12Cl3N3O
• Molecular Weight: 284.6 g/mol
• IUPAC Name: 5-amino-2-chloro-4-(methoxymethyl)-6-methylpyridine-3-carbonitrile;dihydrochloride
• Standard InChI: InChI=1S/C9H10ClN3O.2ClH/c1-5-8(12)7(4-14-2)6(3-11)9(10)13-5;;/h4,12H2,1-2H3;2*1H
• Standard InChI Key: VYEVLVUNSMLHOT-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C(=N1)Cl)C#N)COC)N.Cl.Cl
• Canonical SMILES: CC1=C(C(=C(C(=N1)Cl)C#N)COC)N.Cl.Cl

Introduction

5-Amino-2-chloro-4-methoxymethyl-6-methyl-nicotinonitrile dihydrochloride is a complex organic compound that belongs to the pyridine family. It is a derivative of nicotinonitrile, which is a versatile intermediate in organic synthesis. Despite its potential applications in pharmaceuticals and organic chemistry, detailed information on this specific compound is limited. This article aims to provide an overview of its structure, properties, and potential applications based on available data and related compounds.

Synthesis and Preparation

The synthesis of 5-Amino-2-chloro-4-methoxymethyl-6-methyl-nicotinonitrile dihydrochloride likely involves multiple steps, starting from simpler pyridine derivatives. A common approach might include the introduction of the amino group through amination reactions, followed by the addition of the methoxymethyl and methyl groups. The dihydrochloride form is typically obtained by reacting the base with hydrochloric acid.

Potential Applications

Pyridine derivatives are widely used in pharmaceuticals and organic synthesis due to their versatility and biological activity. Compounds similar to 5-Amino-2-chloro-4-methoxymethyl-6-methyl-nicotinonitrile dihydrochloride could serve as intermediates for synthesizing drugs or as active pharmaceutical ingredients themselves, especially in areas like anti-inflammatory or antimicrobial research.

Research Findings and Challenges

While specific research findings on 5-Amino-2-chloro-4-methoxymethyl-6-methyl-nicotinonitrile dihydrochloride are scarce, related compounds have shown promise in various biological assays. For instance, pyridine derivatives are known for their potential as phosphodiesterase inhibitors, which are useful in treating conditions like asthma and chronic obstructive pulmonary disease (COPD).